Cas no 65456-71-5 (1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2))

Product Introduction: This technical description concerns 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2). This compound features an imidazole ring substituted at positions 4 and 5. The 4-position contains a carboximidamide group (NH-C(O)-NH₂), while the 5-position incorporates an amino-N-hydroxy moiety (NH-OH). The salt formation with hydrochloride in a 1:2 ratio likely enhances its aqueous solubility and stability. Key structural attributes include the potential bioactivation capability of the N-hydroxy group and the nucleophilic nature of both the amine and carboximidamide functionalities. These features may be relevant for applications requiring specific reactivity or targeting strategies within biological systems.
1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) structure
65456-71-5 structure
Product Name:1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2)
CAS No:65456-71-5
MF:C4H9Cl2N5O
MW:214.053157567978
CID:525556
PubChem ID:57653843
Update Time:2025-06-16

1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2)
    • 5(4)-Aminoimidazole-4(5)-carboxamidoxime dihydrochloride
    • N-[amino-(5-aminoimidazol-4-ylidene)methyl]hydroxylamine,dihydrochloride
    • 5-4-aminoimidazole-4-5-carboxamidoxime*dihydrochl
    • 5-4-AMINOIMIDAZOLE-4-5-CARBOXAMIDOXIMEDI HYDROCHLOR
    • 5-Amino-1(3)H-imidazol-4-carbamidoxim, Dihydrochlorid
    • 5-amino-1(3)H-imidazole-4-carboxamide oxime, dihydrochloride
    • NSC220965
    • 65456-71-5
    • 4-amino-N'-hydroxy-1H-imidazole-5-carboximidamide;dihydrochloride
    • MDL: MFCD00058150
    • Inchi: 1S/C4H7N5O.2ClH/c5-3-2(4(6)9-10)7-1-8-3;;/h1,10H,5H2,(H2,6,9)(H,7,8);2*1H
    • InChI Key: VUUHBIHWGRRJKD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O/N=C(/C1=C(N)N=CN1)\N

Computed Properties

  • Exact Mass: 177.04200
  • Monoisotopic Mass: 213.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 109A^2

Experimental Properties

  • Boiling Point: 288.5°C at 760 mmHg
  • Flash Point: 128.3°C
  • PSA: 113.31000
  • LogP: 1.16990

1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) Security Information

  • Symbol: GHS05 GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H317-H318
  • Warning Statement: P280-P301+P310-P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25-41-43
  • Safety Instruction: 36/37-45
  • Hazardous Material Identification: T
  • Risk Phrases:25-41-43
  • Storage Condition:−20°C

1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
A3384-100MG
1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2)
65456-71-5
100MG
405.88 2021-05-17

Additional information on 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2)

Comprehensive Overview of 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) (CAS No. 65456-71-5)

The compound 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) (CAS No. 65456-71-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its imidazole backbone and hydroxycarboximidamide functional group, is pivotal in the development of novel therapeutic agents. Its unique structure makes it a subject of interest for researchers exploring enzyme inhibition, antimicrobial activity, and signal transduction pathways.

In recent years, the demand for imidazole derivatives has surged due to their versatile applications in drug discovery. The 5-amino-N-hydroxy moiety in this compound enhances its potential as a bioactive scaffold, particularly in targeting nitric oxide synthase (NOS) and other metalloenzymes. Researchers are increasingly focusing on its role in modulating oxidative stress and inflammatory responses, aligning with current trends in precision medicine and personalized therapeutics.

The hydrochloride salt form (1:2 ratio) of this compound improves its solubility and stability, making it more suitable for in vitro and in vivo studies. This property is critical for laboratories aiming to investigate its pharmacokinetics and pharmacodynamics. Moreover, its synergistic effects with other small-molecule inhibitors have been explored in combinatorial therapies, addressing challenges like drug resistance in infectious diseases and oncology.

From an industrial perspective, the synthesis and scalability of CAS No. 65456-71-5 are topics of active discussion. Innovations in green chemistry and catalytic processes have been applied to optimize its production, reducing environmental impact while maintaining high purity. These advancements resonate with the growing emphasis on sustainable manufacturing in the chemical sector.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards. Its spectral data and chromatographic profiles are well-documented, facilitating its integration into high-throughput screening platforms. This aligns with the broader shift toward data-driven drug development and AI-assisted molecular design.

In summary, 1H-Imidazole-4-carboximidamide,5-amino-N-hydroxy-, hydrochloride (1:2) represents a promising candidate for advancing biomedical research. Its multifaceted applications, coupled with evolving synthetic methodologies, position it at the forefront of innovative therapeutics and translational science.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.